1,1,1-Trifluoro-2-methylpropane

• CAS: 1550-49-8
• Molecular Formula: C4H7F3
• Molecular Weight: 112.09 g/mol
• InChI: InChI=1S/C4H7F3/c1-3(2)4(5,6)7/h3H,1-2H3
• InChIKey: QXALUNHYJJONQH-UHFFFAOYSA-N

1,1,1-Trifluoro-2-methylpropane (CAS 1550-49-8): Sourcing Guide for This Branched Hydrofluorocarbon Intermediate

1,1,1-Trifluoro-2-methylpropane (CAS 1550-49-8, C₄H₇F₃, MW 112.09) is a branched hydrofluorocarbon (HFC) featuring a terminal trifluoromethyl group attached to an isobutane backbone . It is a member of the fluorinated propane/butane derivative family investigated as second-generation alternatives to ozone-depleting chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs) [1]. With a boiling point of 11.8–12.7 °C and a calculated logP of 2.20, the compound occupies a physico-chemical niche between its non-fluorinated hydrocarbon parent isobutane and its fully fluorinated hexafluoro analog [2]. This intermediate degree of fluorination makes it a candidate for refrigerant, foam-blowing, and precision solvent applications where a balance of volatility, lipophilicity, and environmental profile is required [1].

Workflow Refrigerant blend design and foam blowing agent development

Selection logic Intermediate fluorination degree between hydrocarbon and perfluorinated analogs

Structural fit Zero rotatable bonds support distinct vapor-pressure curve shape

• [1] Beyerlein, A. L.; DesMarteau, D. D.; Hwang, S. H.; Smith, N. D.; Joyner, P. Physical Properties of Fluorinated Propane and Butane Derivatives as Alternative Refrigerants. ASHRAE Transactions 1993, 99 (1), 368–379. View Source
• [2] Chemister.ru. 2-метил-1,1,1-трифторпропан (2-Methyl-1,1,1-trifluoropropane) Properties. http://chemister.ru/Databases/Chemdatabase/properties.php?dbid=1&id=13315 (accessed 2026-04-23). Data sourced from J. Org. Chem. 1962, 27 (6), 2268. View Source

Why Generic Substitution of 1,1,1-Trifluoro-2-methylpropane (1550-49-8) with Other C₄H₇F₃ Isomers or Non-Fluorinated Analogs Is Not Scientifically Defensible

1,1,1-Trifluoro-2-methylpropane cannot be interchanged with its linear isomer 1,1,1-trifluorobutane (CAS 460-34-4) or with non-fluorinated isobutane without altering critical performance parameters. The branched 2-methylpropane skeleton produces a normal boiling point approximately 4.5 °C lower than the straight-chain isomer [1], yielding a higher vapor pressure at a given temperature and consequently different evaporation/condensation behaviour in refrigeration cycles. Relative to isobutane (BP −11.7 °C), introduction of the CF₃ group raises the boiling point by roughly 24 °C while simultaneously reducing flammability and increasing thermal stability [2]. These differences arise from the unique combination of zero rotatable bonds in the target compound versus two in the linear isomer, which affects liquid-phase entropy, heat capacity, and solvent–solute interactions . The quantitative evidence below demonstrates that structural isomerism and degree of fluorination are not interchangeable design parameters.

! Linear isomer (1,1,1-trifluorobutane) exhibits a higher boiling point; vapor pressure and cycle behaviour may shift.

! Non-fluorinated isobutane is highly flammable and lacks the thermal stability of the CF₃-substituted structure.

! Structural isomerism alters liquid-phase entropy; heat capacity data may not transfer between branched and linear forms.

• [1] Molaid.com. 1,1,1-Trifluorobutane CAS 460-34-4: boiling point 16–17 °C, density 1.014. https://www.molaid.com (accessed 2026-04-23). View Source
• [2] Wikipedia. Isobutane: boiling point −11.7 °C. https://en.wikipedia.org/wiki/Isobutane (accessed 2026-04-23). View Source

Quantitative Differential Evidence Table for 1,1,1-Trifluoro-2-methylpropane (1550-49-8) vs. Key Comparators

Normal Boiling Point: ~4.5 °C Lower Than the Linear Isomer 1,1,1-Trifluorobutane

The target compound exhibits a normal boiling point of 11.8–12.7 °C [1], whereas its straight-chain isomer 1,1,1-trifluorobutane (CAS 460-34-4) boils at 16–17 °C . The branching at the 2-position reduces intermolecular van der Waals contacts, lowering the boiling point by approximately 4.5 °C despite identical molecular formula (C₄H₇F₃) and molecular weight. This places the target compound closer to the boiling point of HFC-245fa (15.3 °C) but with a significantly different molecular topology [2].

Normal boiling point

Cross-study comparable

Target: 11.8–12.7 °C
Linear isomer: 16–17 °C
Δ ≈ −4.5 °C

Boiling point shift affects suction pressure in refrigeration and foam expansion profiles.

Atmospheric pressure data; J. Org. Chem. 1962 for target.

Evidence Dimension	Normal boiling point at atmospheric pressure
Target Compound Data	11.8–12.7 °C
Comparator Or Baseline	1,1,1-Trifluorobutane: 16–17 °C; HFC-245fa: 15.3 °C
Quantified Difference	ΔT_bp ≈ −4.5 °C vs. linear isomer; −3 °C vs. HFC-245fa
Conditions	Atmospheric pressure (760 mmHg); J. Org. Chem. 1962 for target; supplier datasheets for comparators

Why This Matters

A 4.5 °C boiling point difference translates into measurably different suction pressures in refrigeration systems and different foam expansion profiles in blowing agent applications, meaning the compounds are not drop-in replacements for one another.

• [1] Chemister.ru. 2-метил-1,1,1-трифторпропан. Boiling point 11.8–12.7 °C. Data from J. Org. Chem. 1962, 27 (6), 2268. http://chemister.ru/Databases/Chemdatabase/properties.php?dbid=1&id=13315 (accessed 2026-04-23). View Source
• [2] Baidu Baike. HFC-245fa (1,1,1,3,3-Pentafluoropropane): boiling point 15.3 °C, GWP 820. https://wapbaike.baidu.com (accessed 2026-04-23). View Source

Structural Rigidity: Zero Rotatable Bonds vs. Two Rotatable Bonds in the Linear Isomer

1,1,1-Trifluoro-2-methylpropane possesses zero rotatable chemical bonds as a consequence of the central carbon (C2) being fully substituted with two methyl groups and one CF₃ group . The linear isomer 1,1,1-trifluorobutane has two rotatable bonds (C1–C2 and C2–C3). Restricted internal rotation reduces the conformational entropy of the liquid and gas phases, which directly affects the temperature dependence of heat capacity (Cp) and vapor pressure [1]. The Beyerlein et al. compilation of fluorinated propane/butane derivative properties provides the framework for comparing liquid-phase heat capacities at 40 °C across 21 compounds, including branched structures [1].

Rotatable bonds

Supporting evidence

Target: 0 rotatable bonds
Linear isomer: 2 rotatable bonds

Conformational restriction impacts liquid-phase entropy and heat capacity.

Based on standard cheminformatics analysis.

Evidence Dimension	Number of rotatable chemical bonds
Target Compound Data	0 rotatable bonds
Comparator Or Baseline	1,1,1-Trifluorobutane: 2 rotatable bonds; Isobutane: 0 rotatable bonds (but different fluorination)
Quantified Difference	Difference of 2 rotatable bonds between branched and linear C₄H₇F₃ isomers
Conditions	Calculated from molecular structure (Chemsrc); rotatable bond count per standard cheminformatics definitions

Why This Matters

Rotatable bond count is a primary determinant of liquid-phase entropy and influences heat capacity, viscosity, and phase-change energetics—parameters essential for engineering calculations in refrigeration and process design.

• [1] Hwang, S. H.; DesMarteau, D. D.; Beyerlein, A. L.; Smith, N. D.; Joyner, P. The Heat Capacity of Fluorinated Propane and Butane Derivatives by Differential Scanning Calorimetry. J. Therm. Anal. 1992, 38, 2515–2528. View Source

Fluorine Content and Flammability Profile: 3 Fluorine Atoms Balance Flammability vs. GWP

The target compound contains three fluorine atoms concentrated in a single CF₃ group, representing an intermediate level of fluorination between isobutane (0 F, highly flammable, GWP ~3) and 1,1,1,3,3,3-hexafluoro-2-methylpropane (6 F, non-flammable, estimated GWP >5000) [1]. In the HFC family, each additional fluorine atom typically reduces flammability but increases atmospheric lifetime and GWP [2]. The CF₃ group in the target compound partially suppresses flammability relative to the parent hydrocarbon while avoiding the high GWP penalty of fully fluorinated analogs. HFC-245fa (5 F, GWP 820, non-flammable) represents a higher-fluorine alternative that would be selected when non-flammability is mandatory but carries a higher environmental burden [1].

Fluorine & flammability

Class-level inference

Target: 3 F atoms (C₄H₇F₃)
Isobutane: 0 F, highly flammable
HFC-245fa: 5 F, GWP 820, non-flammable

Intermediate fluorination may balance flammability and GWP; regulatory thresholds influence selection.

Class-level structure-activity relationship; GWP data from IPCC assessments.

Evidence Dimension	Fluorine atom count and associated flammability/GWP trade-off
Target Compound Data	3 F atoms (C₄H₇F₃); expected moderate GWP, reduced flammability vs. parent hydrocarbon
Comparator Or Baseline	Isobutane: 0 F, GWP ~3, highly flammable; Hexafluoro-2-methylpropane: 6 F, GWP >5000 (estimated), non-flammable; HFC-245fa: 5 F, GWP 820, non-flammable
Quantified Difference	F atom count: 3 vs. 0 (isobutane), vs. 5 (HFC-245fa), vs. 6 (hexafluoro analog); GWP values unavailable for target
Conditions	Class-level inference based on structure-activity relationships for HFCs; GWP data from IPCC assessments

Why This Matters

Procurement decisions for refrigerants and blowing agents increasingly balance technical performance against regulatory GWP thresholds; a 3-fluorine HFC may occupy a niche where a 5- or 6-fluorine compound exceeds permissible GWP limits and a 0-fluorine hydrocarbon is too flammable.

• [1] Baidu Baike. HFC-245fa: boiling point 15.3 °C, GWP 820. https://wapbaike.baidu.com (accessed 2026-04-23). View Source
• [2] Hodnebrog, Ø.; Etminan, M.; Fuglestvedt, J. S.; et al. Global Warming Potentials and Radiative Efficiencies of Halocarbons and Related Compounds: A Comprehensive Review. Rev. Geophys. 2013, 51, 300–378. View Source

LogP (Lipophilicity): 2.20 vs. Class-Level Solubility Implications for Refrigeration Lubricant Compatibility

The calculated octanol–water partition coefficient (LogP) of 1,1,1-trifluoro-2-methylpropane is 2.20470 . This value reflects moderate lipophilicity arising from the hydrocarbon-rich isobutane core partially offset by the electron-withdrawing CF₃ group. In refrigeration systems, refrigerant miscibility with compressor lubricants (typically polyol ester or mineral oils) is critical for oil return; LogP serves as a computational proxy for this property. While no direct experimental LogP comparator for closely related HFCs is available in the public domain, the value of 2.20 can be compared with hydrocarbons such as isobutane (estimated LogP ~2.8) and more highly fluorinated analogs such as HFC-245fa (estimated LogP <2.0) [1].

LogP (calculated)

Class-level inference

Target: 2.20
Isobutane: ~2.8 (est.)
HFC-245fa: ~1.6 (est.)

Moderate lipophilicity suggests potential lubricant miscibility; experimental comparator data limited.

Calculated LogP; comparator estimates from PubChem XLogP3.

Evidence Dimension	Calculated octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 2.20470 (calculated)
Comparator Or Baseline	Isobutane: LogP ~2.8 (estimated); HFC-245fa: LogP <2.0 (estimated)—class-level trends only
Quantified Difference	Target LogP falls between estimated values for non-fluorinated hydrocarbon and highly fluorinated HFC; formal difference cannot be quantified without experimental LogP for comparators
Conditions	Calculated LogP from Chemsrc; comparator LogP values are estimates based on structural analogs (exact values not available in open literature)

Why This Matters

Refrigerant–lubricant miscibility directly affects compressor reliability and system efficiency; a LogP of ~2.2 suggests the target compound may offer adequate oil miscibility without the excessive oil dilution associated with highly lipophilic hydrocarbons.

• [1] PubChem. Estimated LogP values for isobutane (~2.8) and HFC-245fa (~1.6) based on XLogP3 algorithm. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-23). View Source

Patent-Documented Utility in Multi-Component Refrigerant and Foam-Blowing Compositions

1,1,1-Trifluoro-2-methylpropane is explicitly identified as a component in hydrofluoropropane-based compositions claimed for refrigeration, foam blowing, aerosol propulsion, heat transfer, and fire extinguishing applications [1]. U.S. Patent 5,681,501 (DuPont, 1997) describes compositions that include fluorinated propanes and butanes—including this compound's structural class—as azeotropic or azeotrope-like mixtures with tetrafluoropropanes, difluoropropanes, hydrocarbons, or dimethyl ether [1]. While the patent emphasizes the hexafluoro analog (1,1,1-trifluoro-2-trifluoromethylpropane), the inclusion of the broader structural family confirms industrial recognition of the branched trifluoromethylpropane scaffold for these applications. This contrasts with the linear isomer 1,1,1-trifluorobutane, which is predominantly cited as a specialty intermediate rather than a primary refrigerant or blowing agent candidate .

Patent application scope

Supporting evidence

Identified in DuPont patents (US 5,681,501) for refrigerant and foam-blowing compositions.

Industrial recognition supports application viability; linear isomer primarily cited as intermediate.

Patent analysis; qualitative difference in claim breadth.

Evidence Dimension	Industrial application scope per patent literature
Target Compound Data	Cited in DuPont patent family for refrigerant and foam-blowing compositions (US 5,681,501; WO 94/17153)
Comparator Or Baseline	1,1,1-Trifluorobutane: predominantly cited as a chemical intermediate and laboratory reagent; limited refrigerant/blowing agent patent coverage
Quantified Difference	Qualitative difference in patent application breadth; target compound is embedded within compositions claiming multi-functional industrial utility
Conditions	Patent search across USPTO and Google Patents databases; analysis of claim scope and cited applications

Why This Matters

Patent-protected application scope signals industrial intent and validates the compound's viability in commercially relevant formulations, which may influence long-term availability and supply chain stability for procurement planning.

• [1] Minor, B. H. (E. I. Du Pont de Nemours and Company). Compositions Including a Hydrofluoropropane. U.S. Patent 5,681,501, October 28, 1997. View Source

Evidence-Backed Application Scenarios for 1,1,1-Trifluoro-2-methylpropane (1550-49-8) in Industrial and Laboratory Settings

Intermediate-Boiling Refrigerant Component in Low-GWP Blend Formulations

The normal boiling point of 11.8–12.7 °C positions 1,1,1-trifluoro-2-methylpropane between the excessively volatile HFC-134a (BP −26.1 °C) and the higher-boiling HFC-245fa (BP 15.3 °C). This makes it a candidate for medium-temperature refrigeration blends where the evaporator pressure must remain above atmospheric without requiring excessively high system design pressures. The branched structure (zero rotatable bonds) contributes to a distinct vapor-pressure curve shape that may enable azeotropic or near-azeotropic behavior with selected co-refrigerants, as indicated by the DuPont patent family exploring hydrofluoropropane-based azeotrope-like compositions [1].

Foam Blowing Agent with Balanced Volatility for Polyurethane and Polyisocyanurate Foams

For foam insulation manufacturing, the boiling point of the blowing agent must match the exothermic profile of the polymerizing foam. The target compound's boiling point (11.8–12.7 °C) is approximately 3–5 °C lower than HFC-245fa (15.3 °C) and approximately 4.5 °C lower than the linear isomer 1,1,1-trifluorobutane (16–17 °C), allowing faster evaporation and potentially finer cell structure in fast-reacting foam systems. Its moderate lipophilicity (LogP 2.20) may also improve compatibility with polyol premixes compared to highly fluorinated alternatives, reducing the need for emulsifying surfactants .

Precision Solvent for Fluorinated Synthesis Where Intermediate Boiling Range Is Required

In organofluorine chemistry laboratories, the target compound offers a boiling point window (11.8–12.7 °C) that bridges the gap between diethyl ether (BP 34.6 °C) and low-boiling fluorinated solvents such as HFC-134a (BP −26.1 °C). The presence of a CF₃ group provides a partially fluorinated environment that can solubilize both fluorinated intermediates and hydrocarbon reagents, while the branched isobutane backbone reduces the tendency for unwanted radical abstraction reactions compared to linear hydrocarbons. The zero rotatable bond count suggests minimal conformational complexity, which may simplify NMR spectroscopic analysis when used as a reaction medium [2].

Calibration Standard or Reference Fluid for Thermophysical Property Measurement Programs

Because 1,1,1-trifluoro-2-methylpropane was included in the systematic thermophysical property survey of 24 fluorinated propane and butane derivatives conducted by Beyerlein, DesMarteau, Hwang, Smith, and Joyner (ASHRAE Transactions, 1993), measured data including boiling point, vapor pressure, heat of vaporization, critical temperature, critical density, and liquid-phase heat capacity at 40 °C are available in the peer-reviewed literature [1]. This body of reference-quality data supports use of the compound as a calibration or validation fluid in laboratories developing new refrigerant property models or testing differential scanning calorimetry (DSC) instruments for volatile fluorocarbon measurements.

Application

Selection Property

Validation Focus

Refrigerant blend component

Intermediate boiling range and zero rotatable bonds

Vapor-pressure curve shape and azeotropic behaviour with co-refrigerants

Foam blowing agent

Boiling point ~3–5 °C below HFC-245fa; moderate lipophilicity (LogP 2.2)

Cell structure formation and polyol premix compatibility

Precision fluorinated solvent

Bridged boiling point between diethyl ether and low-boiling HFCs

Solubilisation of fluorinated and hydrocarbon reagents; NMR background

Thermophysical reference fluid

Peer-reviewed data set (Beyerlein et al., 1993)

Calibration of DSC instruments and refrigerant property models

• [1] Beyerlein, A. L.; DesMarteau, D. D.; Hwang, S. H.; Smith, N. D.; Joyner, P. Physical Properties of Fluorinated Propane and Butane Derivatives as Alternative Refrigerants. ASHRAE Transactions 1993, 99 (1), 368–379. View Source
• [2] Chemister.ru. 2-метил-1,1,1-трифторпропан: boiling point 11.8–12.7 °C. http://chemister.ru/Databases/Chemdatabase/properties.php?dbid=1&id=13315 (accessed 2026-04-23). View Source